Cas no 82672-10-4 (Ethyl 2-oxo-3-pentyloxolane-3-carboxylate)
82672-10-4 structure
Product name:Ethyl 2-oxo-3-pentyloxolane-3-carboxylate
Ethyl 2-oxo-3-pentyloxolane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- DTXCID10358605
- ethyl 2-oxo-3-pentyltetrahydro-3-furancarboxylate
- AKOS015908080
- DTXSID60407753
- 82672-10-4
- Ethyl 2-oxo-3-pentyloxolane-3-carboxylate
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- Inchi： InChI=1S/C12H20O4/c1-3-5-6-7-12(10(13)15-4-2)8-9-16-11(12)14/h3-9H2,1-2H3
- InChI Key： FGGVSXPCGULNAU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 228.13615911Da
- Monoisotopic Mass: 228.13615911Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 52.6Ų
Ethyl 2-oxo-3-pentyloxolane-3-carboxylate Related Literature
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Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
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Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
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3. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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